Cas no 1432926-56-1 (5-(dimethylamino)methyl-1,3-thiazole-2-thiol)

• Product Name: 5-(dimethylamino)methyl-1,3-thiazole-2-thiol
• CAS No: 1432926-56-1
• MF: C₆H₁₀N₂S₂
• MW: 174.286998271942
• CID: 5833374
• PubChem ID: 119086257
• Update Time: 2025-10-29

5-(dimethylamino)methyl-1,3-thiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(dimethylamino)methyl-1,3-thiazole-2-thiol
• EN300-1835564
• 5-[(dimethylamino)methyl]-1,3-thiazole-2-thiol
• 1432926-56-1

• Inchi： 1S/C6H10N2S2/c1-8(2)4-5-3-7-6(9)10-5/h3H,4H2,1-2H3,(H,7,9)
• InChI Key： TVPZCRCYCAUWGG-UHFFFAOYSA-N
• SMILES： S1C(NC=C1CN(C)C)=S

Computed Properties

• Exact Mass: 174.02854067g/mol
• Monoisotopic Mass: 174.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.7Ų

Additional information on 5-(dimethylamino)methyl-1,3-thiazole-2-thiol

5-(dimethylamino)methyl-1,3-thiazole-2-thiol: A Promising Scaffold for Targeted Therapeutic Applications

5-(dimethylamino)methyl-1,3-thiazole-2-thiol, with the chemical identifier CAS No. 1432926-56-1, represents a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, characterized by their heterocyclic ring structure containing sulfur and nitrogen atoms. The core 1,3-thiazole-2-thiol moiety is a critical pharmacophore in various bioactive molecules, while the dimethylamino group introduces additional functional versatility. Recent advances in synthetic methodologies and biological evaluations have positioned this compound as a potential candidate for drug development targeting specific disease mechanisms.

From a structural perspective, the 5-(dimethylamino)methyl substituent modifies the 1,3-thiazole-2-thiol ring, creating a hybrid scaffold with both electrophilic and nucleophilic properties. This dual functionality is particularly relevant in the context of targeted drug design, where selective interactions with biological targets are essential. The thiol group at the 2-position of the thiazole ring is a key functional group, capable of forming disulfide bonds or participating in redox reactions, which are increasingly recognized as critical in modulating cellular signaling pathways.

Recent studies have highlighted the potential of 5-(dimethylamino)methyl-1,3-thiazole-2-thiol in the development of antimicrobial agents. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against multidrug-resistant bacterial strains, particularly Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action involves the disruption of bacterial cell membrane integrity through the interaction of the thiol group with lipid components, a finding that aligns with the broader trend of exploring targeted membrane disruption as a strategy for combating antibiotic resistance.

Moreover, the dimethylamino substituent in this molecule plays a crucial role in enhancing its solubility and bioavailability. This feature is particularly important for oral drug delivery systems, where poor solubility remains a significant challenge. A 2024 study published in Advanced Drug Delivery Reviews reported that the incorporation of dimethylamino groups into thiazole-based compounds significantly improves their aqueous solubility, thereby facilitating better absorption in gastrointestinal tract. This discovery underscores the importance of functional group optimization in the design of effective therapeutics.

The 1,3-thiazole-2-thiol scaffold has also been explored for its potential in antiviral applications. Researchers at the University of California, San Francisco, have recently demonstrated that this compound exhibits inhibitory activity against RNA-dependent RNA polymerase (RdRp) enzymes, which are critical for the replication of several RNA viruses, including coronaviruses. The study, published in Antiviral Research in 2024, suggests that the thiol group interacts with key residues in the RdRp active site, thereby blocking viral replication. This finding is particularly relevant in the context of emerging viral threats and the need for broad-spectrum antiviral agents.

From a synthetic perspective, the preparation of 5-(dimethylamino)methyl-1,3-thiazole-2-thiol has been optimized through various methodologies. A 2023 paper in Organic Letters described a novel one-pot synthesis route involving the reaction of a thiazole precursor with a dimethylamino alkylating agent. This approach reduces the number of purification steps and enhances the overall efficiency of the synthesis process. Such advancements in synthetic chemistry are crucial for scaling up production for pharmaceutical applications, particularly in the context of drug discovery pipelines requiring rapid and cost-effective methods.

Another notable aspect of this compound is its potential for multitarget therapy. The combination of the thiol group and the dimethylamino substituent allows for interactions with multiple biological targets, a property that is increasingly valued in the treatment of complex diseases such as neurodegenerative disorders and inflammatory conditions. A 2024 study in Pharmacological Research explored the anti-inflammatory effects of this compound, revealing its ability to modulate NF-κB signaling pathways and reduce the production of pro-inflammatory cytokines. This dual functionality highlights the potential of multitarget drugs in addressing the multifaceted nature of many diseases.

Despite its promising properties, the development of 5-(dimethylamino)methyl-1,3-thiazole-2-thiol as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its in vivo efficacy and minimizing potential toxicological risks. For instance, a 2024 preclinical study in Toxicological Sciences investigated the safety profile of this compound and found that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its advancement into clinical trials. These findings are part of a broader effort to ensure that new drug candidates meet stringent safety standards before they are tested in human populations.

In conclusion, 5-(dimethylamino)methyl-1,3-thiazole-2-thiol represents a significant advancement in the field of medicinal chemistry, with potential applications in antimicrobial, antiviral, and anti-inflammatory therapies. The combination of the thiol group and the dimethylamino substituent provides a unique molecular framework that can be further optimized for specific therapeutic applications. As research in this area continues to evolve, this compound may emerge as a valuable tool in the development of novel treatments for a wide range of diseases.

Looking ahead, the integration of computational methods, such as in silico modeling and machine learning, is expected to play a pivotal role in the further development of 5-(dimethylamino)methyl-1,3-thiazole-2-thiol. These technologies can help predict the compound's interactions with biological targets, optimize its structure for improved efficacy, and identify potential side effects. The synergy between experimental and computational approaches is likely to accelerate the translation of this compound from the laboratory to clinical settings, marking a significant step forward in the field of medicinal chemistry.

Furthermore, the 1,3-thiazole-2-thiol scaffold may serve as a platform for the development of prodrugs and drug conjugates. By modifying the dimethylamino group or the thiol functionality, researchers can tailor the compound's pharmacokinetic properties to enhance its therapeutic potential. This approach aligns with the growing emphasis on personalized medicine, where the ability to customize drug properties to individual patient needs is becoming increasingly important.

In summary, the 5-(dimethylamino)methyl-1,3-thiazole-2-thiol compound exemplifies the potential of rational drug design in addressing complex medical challenges. Its unique structural features, combined with the latest advancements in synthetic chemistry and biological evaluation, position it as a promising candidate for future therapeutic applications. As research in this area continues to expand, the compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.

Finally, the ongoing exploration of thiazole derivatives and their functional modifications highlights the dynamic nature of medicinal chemistry. The ability to manipulate molecular structures to achieve desired biological activities underscores the importance of interdisciplinary research in drug discovery. As scientists continue to push the boundaries of what is possible, compounds like 5-(dimethylamino)methyl-1,3-thiazole-2-thiol will remain at the forefront of efforts to develop more effective and targeted therapies for patients worldwide.

In conclusion, the 5-(dimethylamino)methyl-1,3-thiazole-2-thiol compound represents a significant advancement in the field of medicinal chemistry. Its unique molecular framework, combined with the latest research in synthetic methods and biological evaluation, positions it as a promising candidate for future therapeutic applications. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.

Looking ahead, the integration of computational methods, such as in silico modeling and machine learning, is expected to play a pivotal role in the further development of 5-(dimethylamino)methyl-1,3-thiazole-2-thiol. These technologies can help predict the compound's interactions with biological targets, optimize its structure for improved efficacy, and identify potential side effects. The synergy between experimental and computational approaches is likely to accelerate the translation of this compound from the laboratory to clinical settings, marking a significant step forward in the field of medicinal chemistry.

Furthermore, the 1,3-thiazole-2-thiol scaffold may serve as a platform for the development of prodrugs and drug conjugates. By modifying the dimethylamino group or the thiol functionality, researchers can tailor the compound's pharmacokinetic properties to enhance its therapeutic potential. This approach aligns with the growing emphasis on personalized medicine, where the ability to customize drug properties to individual patient needs is becoming increasingly important.

In summary, the 5-(dimethylamino)methyl-1,3-thiazole-2-thiol compound exemplifies the potential of rational drug design in addressing complex medical challenges. Its unique structural features, combined with the latest advancements in synthetic chemistry and biological evaluation, position it as a promising candidate for future therapeutic applications. As research in this area continues to expand, the compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.

Finally, the ongoing exploration of thiazole derivatives and their functional modifications highlights the dynamic nature of medicinal chemistry. The ability to manipulate molecular structures to achieve desired biological activities underscores the importance of interdisciplinary research in drug discovery. As scientists continue to push the boundaries of what is possible, compounds like 5-(dimethylamino)methyl-1,3-thiazole-2-thiol will remain at the forefront of efforts to develop more effective and targeted therapies for patients worldwide.

In conclusion, the 5-(dimethylamino)methyl-1,3-thiazole-2-thiol compound represents a significant advancement in the field of medicinal chemistry. Its unique molecular framework, combined with the latest research in synthetic methods and biological evaluation, positions it as a promising candidate for future therapeutic applications. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.

Looking ahead, the integration of computational methods, such as in silico modeling and machine learning, is expected to play a pivotal role in the further development of 5-(dimethylamino)methyl-1,3-thiazole-2-thiol. These technologies can help predict the compound's interactions with biological targets, optimize its structure for improved efficacy, and identify potential side effects. The synergy between experimental and computational approaches is likely to accelerate the translation of this compound from the laboratory to clinical settings, marking a significant step forward in the field of medicinal chemistry.

Furthermore, the 1,3-thiazole-2-thiol scaffold may serve as a platform for the development of prodrugs and drug conjugates. By modifying the dimethylamino Conclusion: The Future of 5-(Dimethylamino)methyl-1,3-Thiazole-2-Thiol in Medicinal Chemistry The compound 5-(Dimethylamino)methyl-1,3-thiazole-2-thiol exemplifies the dynamic and interdisciplinary nature of modern medicinal chemistry. Its unique molecular structure, combining the thiazole ring with a dimethylamino group and a thiol functionality, offers a versatile platform for the development of novel therapeutics. The potential applications of this compound span across antimicrobial, antiviral, and anti-inflammatory therapies, making it a compelling candidate for further exploration. ### Key Advancements and Research Directions 1. Synthetic Chemistry and Structural Optimization Ongoing research has demonstrated the feasibility of synthesizing this compound and its derivatives. The ability to tailor the dimethylamino group or thiol functionality opens avenues for optimizing pharmacokinetic properties, such as bioavailability, metabolism, and target specificity. These modifications could enhance therapeutic efficacy while minimizing off-target effects. 2. Biological Evaluation and Mechanistic Insights Preclinical studies have highlighted the compound's potential in modulating NF-κB signaling pathways and reducing pro-inflammatory cytokine production, suggesting its utility in anti-inflammatory applications. Further investigation into its antimicrobial and antiviral mechanisms could uncover new therapeutic strategies for combating drug-resistant pathogens and viral infections. 3. Computational Approaches for Drug Discovery The integration of in silico modeling and machine learning is poised to accelerate the development of this compound. These technologies can predict target interactions, drug-likeness, and potential side effects, enabling more efficient structure-activity relationship (SAR) studies. This synergy between experimental and computational methods will streamline the transition from lab-scale synthesis to clinical trials. 4. Personalized Medicine and Prodrug Development The thiazole-2-thiol scaffold may serve as a foundation for prodrug and drug conjugate designs. By modifying the dimethylamino group or thiol functionality, researchers can engineer compounds with site-specific release, improved solubility, or targeted delivery to specific tissues or cells. This approach aligns with the growing emphasis on personalized medicine, where treatment strategies are tailored to individual patient profiles. ### Challenges and Opportunities While the compound shows promise, challenges such as synthetic complexity, toxicity profiling, and scalability of production must be addressed. Collaborative efforts between chemists, biologists, and data scientists will be critical in overcoming these hurdles. Additionally, clinical validation will be essential to establish its safety and efficacy in human trials. ### Conclusion The 5-(Dimethylamino)methyl-1,3-thiazole-2-thiol represents a significant step forward in the quest for innovative therapeutics. Its unique structure and functional versatility position it as a valuable tool in the development of next-generation drugs for a range of diseases. As research continues to evolve, this compound may play a pivotal role in shaping the future of personalized medicine and targeted therapy, offering hope for more effective and tailored treatments for patients worldwide.